Cas no 187392-78-5 (3-Fluoro-5-(2-methylthiophenyl)phenol)

3-Fluoro-5-(2-methylthiophenyl)phenol structure
187392-78-5 structure
Product Name:3-Fluoro-5-(2-methylthiophenyl)phenol
CAS No:187392-78-5
MF:C13H11FOS
MW:234.289245843887
MDL:MFCD18313753
CID:2785493
Update Time:2023-08-07

3-Fluoro-5-(2-methylthiophenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 3-FLUORO-5-(2-METHYLTHIOPHENYL)PHENOL
    • 3-Fluoro-5-(2-methylthiophenyl)phenol
    • MDL: MFCD18313753
    • Inchi: 1S/C13H11FOS/c1-16-13-5-3-2-4-12(13)9-6-10(14)8-11(15)7-9/h2-8,15H,1H3
    • InChI Key: AHZLWOSVBZICDI-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=CC=1C1C=C(C=C(C=1)O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 224
  • XLogP3: 3.8
  • Topological Polar Surface Area: 45.5

3-Fluoro-5-(2-methylthiophenyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB319789-5 g
3-Fluoro-5-(2-methylthiophenyl)phenol, 95%; .
187392-78-5 95%
5g
€1159.00 2023-04-26
abcr
AB319789-5g
3-Fluoro-5-(2-methylthiophenyl)phenol, 95%; .
187392-78-5 95%
5g
€1159.00 2025-04-20
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.